N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C14H15NO3S/c1-9-4-7-13(19-9)14(16)15-11-6-5-10(17-2)8-12(11)18-3/h4-8H,1-3H3,(H,15,16)
• InChI Key: RJUVIKCWAIYKDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C14H15NO3S
• Molecular Weight: 277.34 g/mol

Description

N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a synthetic analog of the natural compound, 2-methylthio-N-(2,4,6-trimethylphenyl)acetamide (Methionine analog), which is found in the urine of certain marine organisms.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide is not fully understood, but it is believed to act as a methionine analog, which plays a critical role in protein synthesis and metabolism. N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide may also affect the expression of certain genes involved in growth and development.
Biochemical and Physiological Effects
N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide has been shown to have a range of biochemical and physiological effects on various organisms. In livestock, N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide has been shown to increase the activity of digestive enzymes, improve nutrient absorption, and enhance the immune response. In fish and shrimp, N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide has been shown to improve the antioxidant status, reduce oxidative stress, and enhance the immune response.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide has several advantages for use in lab experiments, including its stability, solubility, and ease of synthesis. However, its effects may vary depending on the organism and the conditions under which it is used. Additionally, the optimal dosage and duration of treatment have yet to be determined.

Future Directions

There are several potential future directions for research on N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide. One area of interest is the development of more efficient synthesis methods to produce N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide on a larger scale. Another area of interest is the investigation of its potential applications in human medicine, such as in the treatment of certain diseases or as a dietary supplement. Finally, further research is needed to determine the optimal dosage and duration of treatment for different organisms and under different conditions.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide can be synthesized through a multistep process involving the reaction of 2,4-dimethoxybenzaldehyde with 5-methyl-2-thiophenecarboxylic acid, followed by a series of chemical transformations. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide has been extensively studied for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide has been shown to increase the feed intake and growth rate of livestock, leading to improved productivity and profitability. In aquaculture, N-(2,4-dimethoxyphenyl)-5-methyl-2-thiophenecarboxamide has been used as a feed additive to enhance the growth and survival of fish and shrimp, particularly under stressful conditions.